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Compound of Interest

Compound Name: Aluminum-27

Cat. No.: B1245508 Get Quote

Introduction

Aluminum-27 is the only stable and naturally occurring isotope of aluminum, comprising

virtually all of the element on Earth.[1][2] It is not radioactive. Therefore, the personal protective

equipment (PPE) and handling precautions for Aluminum-27 are identical to those for

elemental aluminum. The primary hazards associated with handling aluminum are dependent

on its physical form, with powders and dusts posing a greater risk than solid forms. This guide

provides procedural, step-by-step guidance for the safe handling and disposal of Aluminum-27
in a laboratory setting.

Hazard Identification and Risk Assessment
While solid aluminum is relatively benign, fine dusts and powders can present significant

hazards. It is crucial to consult the Safety Data Sheet (SDS) for the specific form of aluminum

being used.

Inhalation: Dusts from aluminum can cause irritation to the respiratory tract.[3] Chronic

exposure may lead to lung damage.

Eye Contact: Aluminum particles can cause eye irritation and may lead to corneal necrosis.

[3]

Skin Contact: May cause skin irritation.[3]
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Flammability: Fine aluminum powder is flammable and can form explosive mixtures with air.

It may also release flammable gases when in contact with water.

Occupational Exposure Limits for Aluminum Dust

Organization
Exposure Limit
(Respirable Fraction)

Exposure Limit (Total
Dust)

ACGIH (TLV) 1 mg/m³ 10 mg/m³

OSHA (PEL) 5 mg/m³ 15 mg/m³

Data sourced from Safety Data Sheets.[4][5]

Personal Protective Equipment (PPE) for Handling
Aluminum-27
The selection of appropriate PPE is critical to minimize exposure and ensure safety. The level

of protection required depends on the form of the aluminum and the procedure being

performed.
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Protection Type
Solid Form (Ingots, Sheets,

Rods)

Powder/Dust Form or during

Machining/Grinding

Respiratory Protection
Generally not required under

normal handling conditions.

A NIOSH-approved respirator

is recommended if ventilation

is insufficient to control

airborne dust.

Eye Protection
Safety glasses with side

shields.

Chemical splash goggles or a

face shield.

Hand Protection

Leather or other appropriate

work gloves for handling larger

pieces to prevent cuts and

abrasions.

Nitrile or other chemical-

resistant gloves.

Body Protection Standard lab coat.

A flame-retardant lab coat

should be worn when handling

flammable aluminum powder.

Operational Procedures for Safe Handling
Adherence to standard operating procedures is essential for minimizing risks.

General Precautions:

Ventilation: Always handle aluminum powders and dusts in a well-ventilated area, preferably

within a chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use non-sparking tools when handling aluminum powder.[6]

Grounding: Ground and bond containers and receiving equipment when transferring

aluminum powder to prevent static discharge.[6]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[6]

Specific Procedures for Handling Aluminum Powder:
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Inert Atmosphere: When possible, handle highly flammable aluminum powders under an

inert atmosphere (e.g., in a glovebox).

Spill Management: In case of a spill, avoid creating dust clouds. Gently sweep or scoop up

the material. For final cleanup, use a wet cloth or a HEPA-filtered vacuum.

Disposal Plan
Aluminum waste should be disposed of in accordance with local, state, and federal regulations.

Solid Aluminum: Non-contaminated solid aluminum can typically be recycled.

Aluminum Powder and Dust:

Collect in a clearly labeled, sealed container.

Treat as a hazardous waste due to its flammability.

Do not mix with other waste, especially water or oxidizers.

Arrange for disposal through your institution's environmental health and safety (EHS)

office.

PPE Selection Workflow for Handling Aluminum-27
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Hazard Assessment

Solid Form PPE

Powder/Dust Form PPE

Final Action

Start: Assess Form of Aluminum-27

Solid (Ingot, Sheet) or Powder/Dust?

Standard PPE:
- Safety Glasses
- Work Gloves

- Lab Coat

Solid

Enhanced PPE:
- Chemical Goggles/Face Shield

- Nitrile Gloves
- Flame-Retardant Lab Coat

Powder/Dust

Proceed with Handling

Adequate Ventilation?

Add NIOSH-Approved Respirator

No

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling different forms of Aluminum-27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aluminium-27 - isotopic data and properties [chemlin.org]

2. Aluminium - Wikipedia [en.wikipedia.org]

3. kaiseraluminum.com [kaiseraluminum.com]

4. boydmetals.com [boydmetals.com]

5. unifiedalloys.com [unifiedalloys.com]

6. buildsite.com [buildsite.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Aluminum-27]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245508#personal-protective-equipment-for-
handling-aluminum-27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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